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Compound of Interest

Compound Name: Bezafibrate-d4

Cat. No.: B562651 Get Quote

Bezafibrate-d4: A Technical Guide to Safety and
Handling
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety data and handling precautions for

Bezafibrate-d4. The information is intended to support researchers, scientists, and drug

development professionals in the safe and effective use of this compound.

Chemical and Physical Properties
Bezafibrate-d4 is the deuterated form of Bezafibrate, a fibric acid derivative and a pan-agonist

of peroxisome proliferator-activated receptors (PPARs).[1] It is primarily used as an internal

standard in analytical chemistry, particularly in mass spectrometry-based quantification of

Bezafibrate.[2]
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Property Value Reference(s)

Chemical Name

2-[4-[2-[(4-chloro-2,3,5,6-

tetradeuteriobenzoyl)amino]eth

yl]phenoxy]-2-methylpropanoic

acid

[3]

Synonyms Benzofibrate-d4 [1]

CAS Number 1189452-53-6 [1][4]

Molecular Formula C₁₉H₁₆D₄ClNO₄ [1][4]

Molecular Weight 365.8 g/mol [1][3]

Purity
≥99% deuterated forms (d₁-

d₄); >95% (HPLC)
[1][4]

Appearance Solid [1]

Solubility DMSO: slightly soluble [1]

Storage Temperature -20°C [4]

Hazard Identification and Safety Precautions
The safety data for Bezafibrate-d4 is largely extrapolated from the data for its non-deuterated

counterpart, Bezafibrate. It is considered a hazardous substance.

GHS Hazard Statements:

H302: Harmful if swallowed.[5][6]

H361: Suspected of damaging fertility or the unborn child.[5]

H373: May cause damage to organs through prolonged or repeated exposure.[5]

H412: Harmful to aquatic life with long lasting effects.[5]

Precautionary Statements:
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P264: Wash skin thoroughly after handling.[6]

P270: Do not eat, drink or smoke when using this product.[6]

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[6]

P330: Rinse mouth.[6]

P501: Dispose of contents/container to an approved waste disposal plant.[6]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Bezafibrate-d4 and ensure

the safety of laboratory personnel.
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Precaution Detailed Recommendation Reference(s)

Personal Protective Equipment

(PPE)

Wear appropriate protective

clothing, including a lab coat,

safety glasses with side

shields, and chemical-resistant

gloves.[2]

Engineering Controls

Use in a well-ventilated area. A

fume hood is recommended for

handling the solid compound

and preparing solutions.[7]

Handling

Avoid inhalation of dust.[2]

Avoid contact with skin and

eyes. Do not eat, drink, or

smoke when handling.[6]

Wash hands thoroughly after

handling.[2][6]

Storage

Store in a tightly sealed

container at -20°C.[4] Protect

from light.[8] Store away from

incompatible materials such as

strong oxidizing agents.[9]

Spill Response

In case of a spill, avoid

generating dust.[9] Sweep up

the solid material and place it

in a suitable container for

disposal.[9] Clean the affected

area thoroughly.[6]

Disposal

Dispose of waste in

accordance with local, state,

and federal regulations.[6]

First-Aid Measures
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Exposure Route First-Aid Procedure Reference(s)

Ingestion

If swallowed, rinse mouth with

water.[2] Immediately call a

poison control center or doctor.

[2][5] Do not induce vomiting.

[2]

Inhalation

Move the person to fresh air.[2]

[5] If breathing is difficult, seek

medical attention.[2]

Skin Contact

Remove contaminated

clothing.[2] Wash the affected

area with soap and plenty of

water.[2]

Eye Contact

Rinse cautiously with water for

several minutes.[2][5] Remove

contact lenses, if present and

easy to do. Continue rinsing.

Mechanism of Action: PPAR Signaling Pathway
Bezafibrate acts as a pan-agonist for all three peroxisome proliferator-activated receptor

(PPAR) isoforms: PPARα, PPARγ, and PPARδ.[1][3] This activation modulates the transcription

of genes involved in lipid and glucose metabolism, leading to a reduction in triglycerides and an

increase in high-density lipoprotein (HDL) cholesterol.[1]
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Bezafibrate-d4 activates PPAR isoforms to modulate gene expression.

Experimental Protocols: Use as an Internal Standard
Bezafibrate-d4 is commonly used as an internal standard for the quantification of Bezafibrate

in biological matrices by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[2]

The following provides a general workflow for its use.

Preparation of Stock and Working Solutions
Stock Solution: Prepare a stock solution of Bezafibrate-d4 in a suitable organic solvent

(e.g., methanol or DMSO) at a concentration of 1 mg/mL. Store at -20°C.

Working Solution: Dilute the stock solution with the same solvent to a working concentration

appropriate for the analytical method (e.g., 20 µg/mL).[2]

Sample Preparation (Protein Precipitation)
The following is a general protein precipitation protocol for plasma samples:

To 100 µL of the plasma sample, add 50 µL of the Bezafibrate-d4 internal standard working

solution.[2]

Vortex the mixture for approximately 5 seconds.[2]

Add 1 mL of acetonitrile to precipitate the proteins.[2]
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Vortex the sample for 30 seconds.[2]

Centrifuge the sample at high speed (e.g., 4600 rpm) for 10 minutes to pellet the precipitated

proteins.[2]

Transfer the supernatant to a clean vial for LC-MS/MS analysis.[2]
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Workflow for sample preparation using Bezafibrate-d4 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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